2-Methyl-1-(2-methylprop-1-enoxy)prop-1-ene

• CAS No.: 764-51-2
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 2-methyl-1-(2-methylprop-1-enoxy)prop-1-ene
• InChI: InChI=1S/C8H14O/c1-7(2)5-9-6-8(3)4/h5-6H,1-4H3
• InChI Key: MYGMGGHRPDDQCN-UHFFFAOYSA-N
• Canonical SMILES: CC(=COC=C(C)C)C

Description

2-Methyl-1-(2-methylprop-1-enoxy)prop-1-ene is an organic compound with the molecular formula C8H14O and a molecular weight of 126.196 g/mol . It is a colorless liquid with a density of 0.82 g/cm³ and a boiling point of 146.9°C at 760 mmHg . This compound is also known by several other names, including bis(2-methylprop-1-enyl) ether and diisobutenyl ether .

Preparation Methods

The synthesis of 2-Methyl-1-(2-methylprop-1-enoxy)prop-1-ene typically involves the reaction of 2-methylprop-1-ene with prop-1-ene in the presence of a catalyst . The reaction conditions often include elevated temperatures and pressures to facilitate the formation of the desired product. Industrial production methods may involve continuous flow reactors to optimize yield and efficiency .

Chemical Reactions Analysis

2-Methyl-1-(2-methylprop-1-enoxy)prop-1-ene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide , leading to the formation of corresponding aldehydes or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride , resulting in the formation of alcohols.

Substitution: It can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.

Scientific Research Applications

2-Methyl-1-(2-methylprop-1-enoxy)prop-1-ene has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various complex molecules.

Biology: It serves as a precursor in the synthesis of biologically active compounds.

Medicine: Research is ongoing to explore its potential use in the development of pharmaceuticals.

Industry: It is utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(2-methylprop-1-enoxy)prop-1-ene involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile in various chemical reactions, facilitating the formation of new bonds and the transformation of substrates . The exact molecular targets and pathways depend on the specific application and reaction conditions .

Comparison with Similar Compounds

2-Methyl-1-(2-methylprop-1-enoxy)prop-1-ene can be compared with similar compounds such as:

2-Methylprop-1-ene: A simpler alkene with similar reactivity but different physical properties.

1-Ethoxy-2-methylprop-1-ene: Another ether with distinct chemical behavior and applications.

2-Propen-1-ol, 2-methyl-: An alcohol with different functional groups and reactivity.

These comparisons highlight the unique properties and applications of this compound in various fields of research and industry .